Cas no 15810-22-7 (Acetic acid,2,2'-[(diphenylmethylene)bis(thio)]bis- (9CI))

Acetic acid,2,2'-[(diphenylmethylene)bis(thio)]bis- (9CI) structure
15810-22-7 structure
Product Name:Acetic acid,2,2'-[(diphenylmethylene)bis(thio)]bis- (9CI)
CAS No:15810-22-7
MF:C17H16O4S2
MW:348.436542510986
CID:206340
PubChem ID:426438
Update Time:2025-04-19

Acetic acid,2,2'-[(diphenylmethylene)bis(thio)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2,2'-[(diphenylmethylene)bis(thio)]bis- (9CI)
    • 4,4-diphenyl-3,5-dithiaheptanedioic acid
    • AC1L8HL6
    • Benzhydrylidendimercapto-di-essigsaeure
    • benzhydrylidenedimercapto-di-acetic acid
    • Bis-carboxymethylmercapto-diphenylmethan
    • Diphenylmethylen-bis-thioglykolsaeure
    • NSC191788
    • NSC-191788
    • 2-[carboxymethylsulfanyl(diphenyl)methyl]sulfanylacetic acid
    • 15810-22-7
    • DTXSID80330099
    • Inchi: 1S/C17H16O4S2/c18-15(19)11-22-17(23-12-16(20)21,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,18,19)(H,20,21)
    • InChI Key: ACQKMIBIYKMABI-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)SCC(=O)O

Computed Properties

  • Exact Mass: 348.04908
  • Monoisotopic Mass: 348.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Density: 1.377
  • Boiling Point: 543.6°Cat760mmHg
  • Flash Point: 282.6°C
  • Refractive Index: 1.654
  • PSA: 74.6

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